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Compound of Interest

Compound Name: Octadecaprenyl-MPDA

Cat. No.: B15552386

Despite its specific chemical designation, the discovery and initial characterization of
Octadecaprenyl-MPDA, a long-chain polyprenyl phosphate, remain largely undocumented in
publicly accessible scientific literature. This in-depth guide navigates the existing information
landscape, highlighting the general importance of the broader class of polyprenyl phosphates
while underscoring the significant knowledge gaps surrounding this particular C90 isoprenoid.

Chemical Identity and Nomenclature

Octadecaprenyl-MPDA is chemically identified as octadecaprenyl phosphate. It is assigned
the Chemical Abstracts Service (CAS) Registry Number 93265-83-9. The molecular formula for
this compound is CooH14704P, with a corresponding molecular weight of 1324.1 g/mol . While
the "Octadecaprenyl" portion of its name clearly refers to a long chain of eighteen isoprene
units, the origin and significance of the "MPDA" suffix are not defined in available chemical
literature and may represent a proprietary or laboratory-specific identifier.

Table 1: Chemical Identifiers for Octadecaprenyl-MPDA
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Identifier Value

Chemical Name Octadecaprenyl phosphate
CAS Number 93265-83-9

Molecular Formula CooH14704P

Molecular Weight 1324.1 g/mol

The Broader Context: The Critical Role of
Polyprenyl Phosphates

While specific research on Octadecaprenyl-MPDA is scarce, the broader family of polyprenyl
phosphates plays a well-established and vital role in cellular biology. These molecules, which
consist of a linear polymer of isoprene units linked to a phosphate group, act as essential lipid
carriers for sugar moieties across cellular membranes. This function is fundamental to a variety
of biosynthetic pathways in all domains of life.

In bacteria, for instance, undecaprenyl phosphate (a C55 polyprenyl phosphate) is a crucial
carrier in the biosynthesis of peptidoglycan, the primary structural component of the bacterial
cell wall. In eukaryotes, dolichyl phosphates (typically C80-C100) are indispensable for the
synthesis of N-linked glycoproteins, which are involved in a vast array of cellular functions,
including protein folding, cell-cell recognition, and immune responses.

The general mechanism involves the enzymatic transfer of a sugar from a nucleotide sugar
donor to the polyprenyl phosphate on the cytoplasmic face of a membrane. The resulting
sugar-lipid intermediate is then "flipped" across the membrane, making the sugar available for
further elongation or transfer to a target protein or polysaccharide.
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General workflow of polyprenyl phosphate-mediated glycosylation.

Synthesis of Polyprenyl Phosphates: General
Methodologies

While a specific protocol for the synthesis of Octadecaprenyl-MPDA is not available, general
methods for the phosphorylation of polyprenols have been described in the scientific literature.
These can be broadly categorized into chemical and chemoenzymatic approaches.

Chemical Synthesis: A common method involves the phosphorylation of the corresponding
polyprenol (octadecaprenol in this case) using a suitable phosphorylating agent. One
established protocol utilizes tetra-n-butylammonium dihydrogen phosphate and
trichloroacetonitrile. This method is noted for its efficiency and applicability to a wide range of
alcohols.
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Chemoenzymatic Synthesis: This approach utilizes enzymes to catalyze the phosphorylation of
the polyprenol. For example, diacylglycerol kinases (DGKs) from bacteria such as
Streptococcus mutans have been shown to effectively phosphorylate a range of polyprenols
using ATP as the phosphate donor. This method offers high specificity and can be
advantageous for producing biologically active isomers.
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General approaches to the synthesis of polyprenyl phosphates.

The Unanswered Questions and Future Directions

The lack of specific research on Octadecaprenyl-MPDA presents a significant void in our
understanding of very long-chain polyprenyl phosphates. Key questions that remain
unanswered include:

¢ Natural Occurrence: Is Octadecaprenyl-MPDA a naturally occurring molecule in any
organism, or is it a synthetic construct for research purposes?

¢ Biological Function: If it is a natural product, what is its specific biological role? Does it
participate in glycosylation pathways, and if so, for what types of glycoconjugates?

* Enzymatic Machinery: What enzymes are responsible for its synthesis and metabolism?
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» Biophysical Properties: How does its extended chain length of eighteen isoprene units
influence its interaction with cell membranes and its function as a lipid carrier?

Future research efforts will be necessary to elucidate the discovery, synthesis, and biological
significance of Octadecaprenyl-MPDA. The exploration of extremophiles or organisms with
unique cell envelope compositions may reveal the existence and function of such very long-
chain polyprenyl phosphates. Furthermore, the total synthesis of this molecule would enable
detailed biophysical studies and its use as a probe to investigate novel glycosylation pathways.
Until such research is undertaken and published, Octadecaprenyl-MPDA will remain a
molecule defined more by its chemical structure than by its biological context.

« To cite this document: BenchChem. [The Enigmatic Molecule: Unraveling the Scant History
of Octadecaprenyl-MPDA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552386#discovery-and-initial-characterization-of-
octadecaprenyl-mpda]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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